ethyl 5-(3,5-difluorobenzyl)-3-({[4-(piperazin-1-yl)-2-(tetrahydro-2H-pyran-4-ylamino)phenyl]carbonyl}amino)-1H-indazole-1-carboxylate

• Molecular Formula: C33H36F2N6O4
• Molecular Weight: 618.7 g/mol
• IUPAC Name: ethyl 5-[(3,5-difluorophenyl)methyl]-3-[[2-(oxan-4-ylamino)-4-piperazin-1-ylbenzoyl]amino]indazole-1-carboxylate
• InChI: InChI=1S/C33H36F2N6O4/c1-2-45-33(43)41-30-6-3-21(15-22-16-23(34)19-24(35)17-22)18-28(30)31(39-41)38-32(42)27-5-4-26(40-11-9-36-10-12-40)20-29(27)37-25-7-13-44-14-8-25/h3-6,16-20,25,36-37H,2,7-15H2,1H3,(H,38,39,42)
• InChI Key: IGUIYKBDIPSEBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1C2=C(C=C(C=C2)CC3=CC(=CC(=C3)F)F)C(=N1)NC(=O)C4=C(C=C(C=C4)N5CCNCC5)NC6CCOCC6

Description

Ethyl 5-(3,5-difluorobenzyl)-3-({[4-(piperazin-1-yl)-2-(tetrahydro-2H-pyran-4-ylamino)phenyl]carbonyl}amino)-1H-indazole-1-carboxylate is a useful research compound. Its molecular formula is C33H36F2N6O4 and its molecular weight is 618.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-[4-{[5-(3,5-difluorobenzyl)-1H-indazol-3-yl]carbamoyl}-3-(tetrahydro-2H-pyran-4-ylamino)phenyl]piperazine-1-carboxylate (0.013 mmol) in anhydrous tetrahydrofurane (1.0 mL) maintained at −50° C. under argon atmosphere a 1M solution of LiHMSD in anhydrous tetrahydrofurane (0.015 mL) was added. After stirring at that temperature for 5 minutes ethyl chlorocarbonate (0.002 mL, 1.63 mg, 0.015 mmol) was added. After 30 minutes at −50° C. the reaction was completed. After diluting with dichloromethane, the solution was washed with brine, dried over sodium sulphate and evaporated to dryness. The crude was dissolved in dichloromethane (1 mL), trifluoroacetic acid (0.1 mL) was added and the mixture was stirred at room temperature overnight. After diluting with dichloromethane, the solution was washed with sodium hydrogencarbonate, with brine, dried over sodium sulphate and evaporated to dryness.